2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95%

• IUPAC Name: 2-methyl-5-[4-(trifluoromethoxy)phenyl]phenol
• InChI: InChI=1S/C14H11F3O2/c1-9-2-3-11(8-13(9)18)10-4-6-12(7-5-10)19-14(15,16)17/h2-8,18H,1H3
• InChI Key: ZPMGUICYEMTHEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=C(C=C2)OC(F)(F)F)O
• Molecular Formula: C14H11F3O2
• DSSTOX Substance ID: DTXSID30684014
• Molecular Weight: 268.23 g/mol
• CAS RN: 1261728-30-6

Description

2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95% (2M5TFMOP) is an organic compound with a wide range of applications in the field of scientific research. It is a colorless, crystalline solid with a melting point of 128-131°C and a boiling point of 283°C. The compound has a molecular weight of 247.3 g/mol and a molecular formula of C12H11F3O2. 2M5TFMOP is a common reagent used in organic synthesis and is known for its ability to act as a catalyst in a variety of reactions.

Mechanism of Action

2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95% acts as a catalyst in a variety of reactions due to its ability to form a stable complex with the reactants. This complex facilitates the reaction by lowering the activation energy required for the reaction to take place.
Biochemical and Physiological Effects
2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95% has no known biochemical or physiological effects on humans or other organisms. It is a reagent used in organic synthesis and does not interact with any biological components.

Advantages and Limitations for Lab Experiments

2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, which makes it ideal for use in large-scale experiments. It is also a relatively stable compound, which makes it suitable for use in long-term experiments. However, it is important to note that 2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95% can be toxic if inhaled or ingested, so it should be handled with care.

Future Directions

There are several potential future directions for the use of 2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95% in scientific research. It could be used to synthesize a variety of novel compounds, such as drugs and polymers. It could also be used to develop new catalysts for organic synthesis. Additionally, it could be used to study the mechanism of action of various compounds, such as drugs and natural products. Finally, it could be used to develop new methods for the synthesis of complex molecules.

Synthesis Methods

2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95% can be synthesized through a two-step process. The first step involves the reaction of 4-trifluoromethoxybenzaldehyde with 2-methyl-5-hydroxytoluene in the presence of an acid catalyst. This reaction results in the formation of 2-methyl-5-(4-trifluoromethoxyphenyl)phenol, 95%. The second step involves the reaction of this compound with sodium hydroxide to produce 2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95%.

Scientific Research Applications

2-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95% is widely used in scientific research due to its ability to act as a catalyst in a variety of reactions. It has been used in the synthesis of various compounds, such as amino acids, peptides, and nucleosides. It has also been used in the synthesis of various drugs, such as antibiotics, antifungals, and antivirals.